6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine
Overview
Description
6-Chloro-N-methyl-2,3-dihydro-1H-inden-1-amine, also known as 6-chloro-1-methyl-2,3-dihydro-inden-1-amine, is a heterocyclic compound that has recently been studied for its potential use in pharmaceuticals and other applications. This compound is of particular interest due to its unique structure and properties, which make it a promising candidate for a range of applications.
Scientific Research Applications
6-Chloro-N-methyl-2,3-dihydro-1H-inden-1-amine has potential applications in the fields of pharmaceuticals, materials science, and biochemistry. In the pharmaceutical field, the compound has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In the field of materials science, 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine has been investigated as a potential precursor for the production of organic semiconductors. In the field of biochemistry, the compound has been studied for its potential use as a chiral auxiliary for the synthesis of optically active compounds.
Mechanism of Action
The exact mechanism of action of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine is not yet fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs, or as a modulator of certain receptors. Additionally, the compound may act as an agonist of certain receptors, such as those involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
6-Chloro-N-methyl-2,3-dihydro-1H-inden-1-amine has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has the potential to modulate the activity of certain enzymes, such as those involved in the metabolism of drugs. Additionally, the compound has been shown to have the potential to modulate the activity of certain receptors, such as those involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The synthesis of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine is relatively simple and can be easily carried out in a laboratory setting. Additionally, the compound is relatively stable and can be stored for extended periods of time without significant degradation. However, the compound is relatively expensive and may not be suitable for large scale applications.
Future Directions
There are a number of potential future directions for the study of 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine. These include further investigation of its potential applications in the fields of pharmaceuticals, materials science, and biochemistry, as well as further research into its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Additionally, further research into the synthesis of the compound and its potential uses in other fields may lead to new and innovative applications.
Synthesis Methods
6-Chloro-N-methyl-2,3-dihydro-1H-inden-1-amine is synthesized by the reaction of 1-methyl-2,3-dihydro-inden-1-amine with thionyl chloride in an aqueous medium. This reaction is carried out at room temperature and yields a product with a purity of greater than 95%. The reaction proceeds in a two-step process, with the first step involving the conversion of the amine to the corresponding N-chloroamide, followed by the formation of the 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine involves the reaction of 6-chloroindan-1-one with methylamine followed by reduction with sodium borohydride.", "Starting Materials": ["6-chloroindan-1-one", "methylamine", "sodium borohydride"], "Reaction": ["Step 1: 6-chloroindan-1-one is reacted with excess methylamine in ethanol at reflux temperature for 24 hours.", "Step 2: The resulting product is then cooled and excess methylamine is removed under reduced pressure.", "Step 3: The intermediate product is then reduced with sodium borohydride in ethanol at room temperature for 2 hours.", "Step 4: The reaction mixture is then quenched with water and extracted with ethyl acetate.", "Step 5: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine as a white solid."] } | |
CAS RN |
1188244-51-0 |
Product Name |
6-chloro-N-methyl-2,3-dihydro-1H-inden-1-amine |
Molecular Formula |
C10H12ClN |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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